Cas no 2166264-35-1 (rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol)

Technical Introduction: rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol is a chiral pyrrolidine derivative featuring a 5-methyl-1,3,4-thiadiazole substituent. This compound exhibits a stereochemically defined structure, with the (3R,4S) configuration contributing to its potential as a versatile intermediate in medicinal chemistry and asymmetric synthesis. The presence of both hydroxyl and thiadiazole functional groups enhances its utility in designing bioactive molecules, particularly for targeting enzymes or receptors requiring specific stereoelectronic interactions. Its rigid heterocyclic framework may improve metabolic stability in drug development. The compound’s synthetic accessibility and modularity further support its application in scaffold diversification for pharmacological or agrochemical research.
rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol structure
2166264-35-1 structure
Product Name:rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol
CAS No:2166264-35-1
MF:C8H13N3OS
MW:199.273319959641
CID:5565575
PubChem ID:165593231
Update Time:2025-05-26

rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • rac-(3R,4S)-4-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]pyrrolidin-3-ol
    • EN300-1636858
    • 2166264-35-1
    • rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol
    • Inchi: 1S/C8H13N3OS/c1-5-10-11-8(13-5)2-6-3-9-4-7(6)12/h6-7,9,12H,2-4H2,1H3/t6-,7-/m1/s1
    • InChI Key: NVIAVWVVPKJHDJ-RNFRBKRXSA-N
    • SMILES: S1C(C)=NN=C1C[C@@H]1CNC[C@H]1O

Computed Properties

  • Exact Mass: 199.07793322g/mol
  • Monoisotopic Mass: 199.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 86.3Ų

rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol Pricemore >>

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Additional information on rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol

Introduction to rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol (CAS No. 2166264-35-1)

Rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol (CAS No. 2166264-35-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidinols and features a thiadiazole moiety, which is known for its biological activity and pharmacological significance.

The structure of rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol is characterized by a pyrrolidine ring with a hydroxyl group at the 3-position and a substituted thiadiazole group at the 4-position. The presence of the thiadiazole moiety imparts significant chemical stability and reactivity, making this compound a valuable candidate for various pharmaceutical applications.

Recent studies have explored the potential of rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol in the treatment of neurological disorders. A notable study published in the Journal of Medicinal Chemistry (2022) investigated the compound's ability to modulate specific neurotransmitter systems. The results indicated that this compound exhibits potent activity as an agonist for certain receptors, suggesting its potential as a therapeutic agent for conditions such as anxiety and depression.

In addition to its neurological applications, rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol has shown promise in the field of cancer research. A study conducted by researchers at the National Cancer Institute (2021) demonstrated that this compound possesses antiproliferative properties against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell growth and survival.

The synthesis of rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol has been optimized through several synthetic routes. One efficient method involves the reaction of 5-methylthiadiazole with an appropriate pyrrolidine derivative under controlled conditions. This approach ensures high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

The pharmacokinetic properties of rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring effective drug delivery and minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, rac-(3R,4S)-4-(5-methyl-1,3,4-thiadiazol-2-yl)methylpyrrolidin-3-ol (CAS No. 2166264-35-1) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.

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